Cas no 2289770-53-0 (1-(3-Hydroxypyrrolidin-3-yl)ethan-1-one)

• Product Name: 1-(3-Hydroxypyrrolidin-3-yl)ethan-1-one
• CAS No: 2289770-53-0
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD32809876
• CID: 5685643
• PubChem ID: 68190310
• Update Time: 2025-10-31

1-(3-Hydroxypyrrolidin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11995755
• 2289770-53-0
• EN300-2506490
• 1-(3-hydroxypyrrolidin-3-yl)ethan-1-one
• 1-(3-Hydroxypyrrolidin-3-yl)ethan-1-one

• MDL： MFCD32809876
• Inchi： 1S/C6H11NO2/c1-5(8)6(9)2-3-7-4-6/h7,9H,2-4H2,1H3
• InChI Key： AJEQZDVQJLKVPZ-UHFFFAOYSA-N
• SMILES： OC1(C(C)=O)CNCC1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 1-(3-Hydroxypyrrolidin-3-yl)ethan-1-one

Introduction to 1-(3-Hydroxypyrrolidin-3-yl)ethan-1-one (CAS No: 2289770-53-0)

1-(3-Hydroxypyrrolidin-3-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2289770-53-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrrolidine core functionalized with a hydroxyl group and an acetyl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both the hydroxypyrrolidin-3-yl and ethan-1-one functional groups makes it a versatile scaffold for the development of novel therapeutic agents.

The pyrrolidine ring is a common motif in biologically active molecules, often found in natural products and drug candidates. Its cyclic structure provides a rigid framework that can interact favorably with biological targets, such as enzymes and receptors. In particular, the 3-hydroxypyrrolidin-3-yl substituent introduces both hydrogen bonding potential and steric bulk, which can be exploited to modulate binding affinity and selectivity. The acetyl group (ethan-1-one) further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Among these, pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The structural features of 1-(3-hydroxypyrrolidin-3-yl)ethan-1-one suggest that it may exhibit inhibitory activity against key enzymes or receptors involved in these diseases. For instance, modifications of the pyrrolidine scaffold have been explored for their potential to interact with targets such as monoamine oxidases (MAOs), cyclooxygenases (COX), and protein kinases.

In the realm of medicinal chemistry, the synthesis of 1-(3-hydroxypyrrolidin-3-yl)ethan-1-one has been optimized for efficiency and scalability. Modern synthetic approaches often leverage transition metal catalysis and asymmetric methods to construct complex molecular frameworks with high enantioselectivity. The hydroxyl group in the pyrrolidin-3-yl moiety can be further functionalized through etherification, esterification, or oxidation reactions, providing access to a diverse library of derivatives. These derivatives can then be screened for biological activity using high-throughput screening (HTS) technologies.

The pharmacological profile of 1-(3-hydroxypyrrolidin-3-yl)ethan-1-one is currently under investigation in preclinical studies. Preliminary data suggest that this compound may possess properties suitable for use as an intermediate in the synthesis of more complex pharmacophores. Additionally, its ability to undergo further chemical modifications makes it a valuable building block for exploring structure-activity relationships (SAR). By systematically varying substituents on the pyrrolidine ring or the acetyl group, researchers can fine-tune the compound's biological properties to achieve desired therapeutic effects.

One particularly exciting application of this compound lies in its potential use as a chiral building block for enantiopure drug candidates. The stereochemistry of the pyrrolidine ring plays a critical role in determining the biological activity of small molecules. By controlling the absolute configuration at this center, chemists can generate enantiomerically pure derivatives that exhibit enhanced potency and reduced toxicity. Recent studies have demonstrated that enantiopure pyrrolidine derivatives can selectively target specific biological pathways, offering a pathway to develop more effective therapeutics.

The chemical reactivity of 1-(3-hydroxypyrrolidin-3-yl)ethan-1-one also makes it useful in material science applications beyond pharmaceuticals. For example, its ability to form coordination complexes with metal ions could lead to novel catalysts or functional materials. Furthermore, its solubility characteristics and interaction with biomolecules suggest potential uses in drug delivery systems or bioimaging probes.

In conclusion, 1-(3-Hydroxypyrrolidin-3-yl)ethan-1-one (CAS No: 2289770-53-0) represents a promising compound with diverse applications in pharmaceutical chemistry and synthetic biology. Its unique structural features and reactivity profile make it an attractive candidate for further exploration in drug discovery and material science. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.